4-(4-Methyl-1H-pyrazol-1-YL)benzaldehyde

• IUPAC Name: 4-(4-methylpyrazol-1-yl)benzaldehyde
• InChI: InChI=1S/C11H10N2O/c1-9-6-12-13(7-9)11-4-2-10(8-14)3-5-11/h2-8H,1H3
• InChI Key: REMCWTMSJFZBQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C2=CC=C(C=C2)C=O
• Molecular Formula: C11H10N2O
• DSSTOX Substance ID: DTXSID60627116
• Molecular Weight: 186.21 g/mol
• CAS RN: 433920-86-6

Description

“4-(4-Methyl-1H-pyrazol-1-YL)benzaldehyde” is a chemical compound with the empirical formula C10H8N2O. It is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings.

Synthesis Analysis

The synthesis of “4-(4-Methyl-1H-pyrazol-1-YL)benzaldehyde” and similar compounds has been reported in various scientific papers. The synthesis typically involves multicomponent reactions, cyclocondensation of hydrazine with a carbonyl system, or the use of a heterocyclic system.

Molecular Structure Analysis

The molecular structure of “4-(4-Methyl-1H-pyrazol-1-YL)benzaldehyde” consists of a benzaldehyde group attached to a 4-methyl-1H-pyrazol group. The molecule has a molecular weight of 172.18.

Physical And Chemical Properties Analysis

“4-(4-Methyl-1H-pyrazol-1-YL)benzaldehyde” is a solid compound. It has a molecular weight of 172.18 and a molecular formula of C10H8N2O.

Safety And Hazards

“4-(4-Methyl-1H-pyrazol-1-YL)benzaldehyde” is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin and eye irritation and may be harmful if swallowed.

Future Directions

The future research directions for “4-(4-Methyl-1H-pyrazol-1-YL)benzaldehyde” could involve further exploration of its biological activities and potential applications in medicine. Additionally, more studies are needed to understand its chemical reactions and synthesis methods.

Synthesis routes and methods

Procedure details

A solution of 4-methylpyrazole (1.98 g, 24.11 mmol) in DMF (8 mL) was added to sodium hydride (60% in oil, 0.97 g, 24.25 mmol) in DMF (6 mL) and the resulting mixture was stirred 2 h at RT. 4-Fluorobenzaldehyde (1.26 g, 7.45 mmol) was added dropwise and the resulting mixture heated to 80° C. for 3 h. The reaction mixture was poured into ice-water and extracted with ethyl acetate. The combined organic layers were washed with water and brine, dried (MgSO4), and concentrated. Purification by chromatography (SiO2, 4:1 hexane/ethyl acetate) followed by recrystallization from hexane yielded the title compound. MS 187 (M+H)+.